Cas no 6943-71-1 ([2-(acetylamino)-6-oxo-3,6-dihydropyrimidin-4-yl]acetic acid)

• Product Name: [2-(acetylamino)-6-oxo-3,6-dihydropyrimidin-4-yl]acetic acid
• CAS No: 6943-71-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 1737409
• PubChem ID: 135408644
• Update Time: 2025-04-21

[2-(acetylamino)-6-oxo-3,6-dihydropyrimidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(acetylamino)-6-oxo-3,6-dihydropyrimidin-4-yl]acetic acid
• 2-(2-acetamido-4-oxo-1H-pyrimidin-6-yl)acetic acid
• 6943-71-1
• NSC54780
• 2-(2-Acetamido-6-oxo-1,6-dihydropyrimidin-4-yl)acetic acid
• NSC-54780
• 2-(2-Acetamido-6-oxo-1,6-dihydropyrimidin-4-yl)aceticacid
• DTXSID60288221

• Inchi： 1S/C8H9N3O4/c1-4(12)9-8-10-5(3-7(14)15)2-6(13)11-8/h2H,3H2,1H3,(H,14,15)(H2,9,10,11,12,13)
• InChI Key： RCFKJNDNIGFJHI-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(=O)O)N=C(NC(C)=O)N1

Computed Properties

• Exact Mass: 211.05937
• Monoisotopic Mass: 211.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.648
• PSA: 107.86